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Compound of Interest

Compound Name: (R)-ZG197

Cat. No.: B12403449

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the antibacterial spectrum of (R)-
ZG197, a novel activator of the caseinolytic protease P (ClpP) in Staphylococcus aureus. The

document details its in vitro activity, the methodologies used for its evaluation, and its

mechanism of action, presenting key data in a structured format for ease of reference and

comparison.

Core Compound Activity
(R)-ZG197 is a highly selective activator of Staphylococcus aureus ClpP (SaClpP), exhibiting

potent antibacterial activity against a wide array of S. aureus strains.[1] Its enantiomer, (S)-

ZG197, also demonstrates activity but generally at higher concentrations. The primary

mechanism of action involves the dysregulation of essential cellular processes through the

uncontrolled degradation of key proteins, initiated by the activation of the SaClpP protease.[2]

Quantitative Antibacterial Spectrum of (R)-ZG197
The in vitro antibacterial efficacy of (R)-ZG197 has been quantified using Minimum Inhibitory

Concentration (MIC) assays. The compound demonstrates potent activity, particularly against
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various strains of Staphylococcus aureus, including methicillin-resistant (MRSA) and

vancomycin-intermediate (VISA) isolates.

Bacterial Strain Type MIC (µg/mL)

Staphylococcus aureus 8325-4 MSSA 0.5

Staphylococcus aureus

Newman
MSSA 0.5

Staphylococcus aureus

USA300
MRSA 1

Staphylococcus aureus Mu50 VISA 1

Staphylococcus aureus N315 MRSA 1

Staphylococcus aureus NRS1 MRSA 2

Staphylococcus aureus

NRS71
MRSA 1

Staphylococcus aureus

NRS100
MRSA 1

Staphylococcus aureus

NRS124
MRSA 1

Staphylococcus aureus C2452 MRSA 1

Staphylococcus aureus C4177 MRSA 1

Staphylococcus aureus C5493 MRSA 1

Data sourced from primary research on (R)-ZG197.

Mechanism of Action: SaClpP Activation Cascade
(R)-ZG197 functions by binding to and activating the SaClpP protease. This activation leads to

the unregulated degradation of cellular proteins, a critical one being FtsZ. FtsZ is a key protein

in bacterial cell division, forming the Z-ring at the division site. Its degradation disrupts cell

division, ultimately leading to bacterial cell death.
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Mechanism of (R)-ZG197 action in S. aureus.

Experimental Protocols
Minimum Inhibitory Concentration (MIC) Determination
The MIC values were determined using the broth microdilution method following the guidelines

of the Clinical and Laboratory Standards Institute (CLSI).

Materials:

96-well microtiter plates

Cation-adjusted Mueller-Hinton Broth (CAMHB)

(R)-ZG197 stock solution (in DMSO)

Bacterial inoculum (adjusted to 0.5 McFarland standard)

Spectrophotometer

Incubator (37°C)

Procedure:
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Preparation of Antibiotic Dilutions: A serial two-fold dilution of (R)-ZG197 is prepared in

CAMHB in the wells of a 96-well plate. The final concentrations typically range from 256

µg/mL to 0.125 µg/mL.

Inoculum Preparation: Bacterial strains are cultured overnight on appropriate agar plates.

Colonies are then suspended in saline to match the turbidity of a 0.5 McFarland standard,

which corresponds to approximately 1.5 x 10⁸ CFU/mL. This suspension is further diluted in

CAMHB to achieve a final inoculum density of 5 x 10⁵ CFU/mL in the test wells.

Inoculation: Each well containing the diluted compound is inoculated with the prepared

bacterial suspension. Control wells containing only medium (sterility control) and medium

with inoculum (growth control) are included.

Incubation: The plates are incubated at 37°C for 18-24 hours.

Result Interpretation: The MIC is determined as the lowest concentration of (R)-ZG197 that

results in the complete inhibition of visible bacterial growth.
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Workflow for MIC determination by broth microdilution.
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Time-Kill Assay
Time-kill kinetic studies are performed to assess the bactericidal or bacteriostatic activity of an

antimicrobial agent over time.

Materials:

Culture tubes with CAMHB

(R)-ZG197 stock solution

Exponential phase bacterial culture

Incubator with shaking capabilities (37°C)

Agar plates for colony counting

Sterile saline for dilutions

Procedure:

Inoculum Preparation: An overnight culture of the test organism is diluted into fresh CAMHB

and grown to the early-to-mid exponential phase (approximately 1-5 x 10⁶ CFU/mL).

Assay Setup: The bacterial culture is diluted to a starting density of approximately 5 x 10⁵

CFU/mL in flasks containing CAMHB with (R)-ZG197 at various concentrations (e.g., 1x, 2x,

4x MIC). A growth control flask without the compound is also included.

Incubation and Sampling: The flasks are incubated at 37°C with agitation. Aliquots are

removed at specified time points (e.g., 0, 2, 4, 8, 12, 24 hours).

Viable Cell Count: The collected aliquots are serially diluted in sterile saline and plated onto

agar plates.

Incubation and Counting: The plates are incubated for 18-24 hours at 37°C, and the resulting

colonies are counted to determine the number of viable bacteria (CFU/mL) at each time

point.
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Data Analysis: The change in log₁₀ CFU/mL over time is plotted for each concentration of

(R)-ZG197 and compared to the growth control. A ≥3-log₁₀ reduction in CFU/mL from the

initial inoculum is considered bactericidal.[3]

Summary and Conclusion
(R)-ZG197 demonstrates a potent and selective antibacterial activity against a broad range of

Staphylococcus aureus strains, including clinically relevant resistant phenotypes. Its novel

mechanism of action, involving the activation of the SaClpP protease, presents a promising

new therapeutic strategy for combating staphylococcal infections. The data and protocols

presented in this guide provide a foundational resource for researchers and drug development

professionals engaged in the exploration and advancement of new antibacterial agents. Further

investigation into the in vivo efficacy and safety profile of (R)-ZG197 is warranted to fully

elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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